Cas no 2228945-48-8 (5-(hydrazinylmethyl)-2-methylphenol)

• Product Name: 5-(hydrazinylmethyl)-2-methylphenol
• CAS No: 2228945-48-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6108497
• PubChem ID: 165964622
• Update Time: 2025-06-15

5-(hydrazinylmethyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(hydrazinylmethyl)-2-methylphenol
• 2228945-48-8
• EN300-1798640

• Inchi： 1S/C8H12N2O/c1-6-2-3-7(5-10-9)4-8(6)11/h2-4,10-11H,5,9H2,1H3
• InChI Key： OARHZLFUKUFVRS-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C)CNN

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.3Ų

Additional information on 5-(hydrazinylmethyl)-2-methylphenol

Introduction to 5-(hydrazinylmethyl)-2-methylphenol (CAS No. 2228945-48-8)

5-(hydrazinylmethyl)-2-methylphenol, identified by its Chemical Abstracts Service (CAS) number 2228945-48-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic core with a hydrazinylmethyl substituent, has garnered attention due to its structural versatility and potential biological activities. The presence of both electron-donating and electron-withdrawing groups in its framework suggests a rich reactivity profile, making it a valuable intermediate in the development of novel therapeutic agents.

The hydrazinylmethyl moiety is particularly noteworthy, as it introduces a reactive site that can participate in various chemical transformations, including condensation reactions, cyclization processes, and nucleophilic additions. These reactions are often pivotal in constructing more complex molecular architectures, which are essential for drug discovery and development. The 2-methylphenol backbone, commonly known as o-cresol derivative, contributes to the compound's solubility and stability under certain conditions, facilitating its use in synthetic protocols.

In recent years, there has been growing interest in phenolic compounds due to their demonstrated pharmacological properties. Studies have highlighted the potential of such molecules in modulating inflammatory pathways, antioxidant mechanisms, and enzyme inhibition. The 5-(hydrazinylmethyl)-2-methylphenol structure aligns well with these trends, as it combines the bioactive phenolic group with a hydrazine-based side chain that can interact with biological targets in multiple ways.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have explored its use in synthesizing derivatives with enhanced binding affinity or improved pharmacokinetic profiles. For instance, modifications of the hydrazinylmethyl group have led to the development of molecules with potential applications in treating neurological disorders and chronic inflammatory conditions. The flexibility offered by this scaffold allows chemists to fine-tune electronic and steric properties, optimizing interactions with biological receptors.

The synthesis of 5-(hydrazinylmethyl)-2-methylphenol typically involves multi-step organic reactions that require careful control of reaction conditions. Common methodologies include nucleophilic substitution at the aromatic ring followed by functionalization of the hydrazinylmethyl unit. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to this compound, reducing waste generation and energy consumption.

Recent advancements in computational chemistry have further enhanced the understanding of 5-(hydrazinylmethyl)-2-methylphenol's reactivity. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing experiments aimed at optimizing its pharmacological properties. Additionally, high-throughput screening techniques have been employed to rapidly evaluate the biological activity of various derivatives, accelerating the drug discovery process.

In clinical research, 5-(hydrazinylmethyl)-2-methylphenol has been investigated for its potential role in modulating immune responses. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting key signaling pathways involved in inflammation. Such findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Moreover, the compound's ability to cross cell membranes makes it an attractive candidate for topical applications, such as creams or ointments designed to target localized inflammatory conditions.

The chemical diversity inherent in 5-(hydrazinylmethyl)-2-methylphenol also opens avenues for exploring its role in material science applications beyond pharmaceuticals. For example, its aromatic structure can be leveraged to develop novel polymers or coatings with enhanced mechanical strength and thermal stability. Furthermore, functionalized derivatives may find use as corrosion inhibitors or antimicrobial agents due to their ability to interact with metal surfaces or microbial cell membranes.

Ethical considerations are paramount when developing new chemical entities like 5-(hydrazinylmethyl)-2-methylphenol. Rigorous safety assessments must be conducted to ensure that potential hazards are identified and mitigated before widespread use. Collaborative efforts between chemists, biologists, and regulatory agencies are essential for navigating these challenges effectively. By adhering to established guidelines and best practices, researchers can minimize risks while maximizing the benefits derived from this promising compound.

Looking ahead, the future prospects for 5-(hydrazinylmethyl)-2-methylphenol appear bright given its versatile structure and wide range of potential applications. Continued research efforts will likely uncover new synthetic strategies and expand its utility across multiple domains—pharmaceuticals included. As our understanding grows deeper into how these molecules function at a molecular level，so too will our ability harness them for societal benefit.